Cas no 689251-30-7 (2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-ethyl-)

• Product Name: 2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-ethyl-
• CAS No: 689251-30-7
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 1732479
• PubChem ID: 85969147
• Update Time: 2025-04-21

2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(4-aminophenyl)methyl]-3-ethyl-
• NIQSSLIDDUDOMH-UHFFFAOYSA-N
• A1-22788
• 689251-30-7
• SCHEMBL4834844
• 5-(4-Aminobenzyl)-3-ethylthiazolidine-2,4-dione
• 5-(4-aminobenzyl)-3-ethyl-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C12H14N2O2S/c1-2-14-11(15)10(17-12(14)16)7-8-3-5-9(13)6-4-8/h3-6,10H,2,7,13H2,1H3
• InChI Key： NIQSSLIDDUDOMH-UHFFFAOYSA-N
• SMILES： S1C(N(CC)C(C1CC1C=CC(=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 250.07772
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 63.4